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CAS Number: 2001-29-8

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Benzyl 4-bromophenyl ketone, a

chemical compound of interest in organic synthesis and potentially in the field of drug

discovery. This document details its chemical and physical properties, provides a detailed

experimental protocol for its synthesis via Friedel-Crafts acylation, and summarizes its

available spectral data. Furthermore, it explores the potential applications of this compound in

drug development by examining the biological activities of structurally related molecules.

Introduction
Benzyl 4-bromophenyl ketone, also known as 1-(4-bromophenyl)-2-phenylethanone, is an

aromatic ketone containing a bromo-functional group.[1] Its structure, featuring a reactive

bromine atom and a ketone functional group, makes it a versatile intermediate for the synthesis

of more complex molecules. The presence of the 4-bromophenyl moiety is of particular interest

in medicinal chemistry, as this group is found in a variety of biologically active compounds. This

guide aims to consolidate the available technical information on Benzyl 4-bromophenyl
ketone to support its use in research and development.
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A summary of the key chemical and physical properties of Benzyl 4-bromophenyl ketone is

presented in the table below. This data is essential for its handling, characterization, and use in

chemical reactions.

Property Value Reference

CAS Number 2001-29-8

Molecular Formula C₁₄H₁₁BrO [1][2]

Molecular Weight 275.14 g/mol [2]

Appearance
White to pale yellow crystalline

powder
[3][4]

Melting Point 112-116 °C

Solubility
Soluble in alcohol, ether, and

benzene; insoluble in water.
[2]

Boiling Point 165 °C at 3 Torr [3]

Density 1.4 g/cm³ [3]

Synthesis of Benzyl 4-bromophenyl ketone
The most common and effective method for the synthesis of Benzyl 4-bromophenyl ketone is

the Friedel-Crafts acylation of bromobenzene with phenylacetyl chloride, using a Lewis acid

catalyst such as anhydrous aluminum chloride.

Experimental Protocol: Friedel-Crafts Acylation
This protocol is adapted from established procedures for the synthesis of similar aryl ketones.

Materials:

Bromobenzene

Phenylacetyl chloride

Anhydrous aluminum chloride (AlCl₃)
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Dry dichloromethane (CH₂Cl₂)

1N Hydrochloric acid (HCl)

5% aqueous Sodium hydroxide (NaOH)

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, addition funnel, reflux condenser, magnetic stirrer, ice bath.

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer, an

addition funnel, and a reflux condenser, add bromobenzene (1.0 eq) and dry

dichloromethane. Cool the flask to 0-5 °C using an ice bath.

Catalyst Addition: To the cooled solution, slowly and portion-wise add anhydrous aluminum

chloride (1.1 eq), ensuring the temperature is maintained below 10 °C.

Addition of Acylating Agent: Slowly add a solution of phenylacetyl chloride (1.0 eq) in dry

dichloromethane from the addition funnel to the reaction mixture over a period of 30-60

minutes, maintaining the temperature at 0-5 °C.

Reaction: After the addition is complete, allow the reaction mixture to stir at room

temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Quenching: Carefully and slowly pour the reaction mixture into a beaker containing a mixture

of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride

complex.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and

extract the aqueous layer twice with dichloromethane.

Washing: Combine the organic fractions and wash sequentially with 1N hydrochloric acid,

5% aqueous sodium hydroxide, and brine.
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Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: The resulting crude product can be purified by recrystallization from a suitable

solvent such as ethanol to yield Benzyl 4-bromophenyl ketone as a solid.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for Benzyl 4-bromophenyl ketone.
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Spectral Data
The following tables summarize the key spectral data for Benzyl 4-bromophenyl ketone,

which are crucial for its identification and characterization.[1]

¹³C NMR Spectroscopy
Chemical Shift (δ, ppm) Assignment

Data not explicitly available in the provided

search results.
Predicted values would be required.

Mass Spectrometry (GC-MS)
m/z Interpretation

185 [M-Br]⁺

183 [M-Br]⁺ (isotope peak)

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Assignment

Data not explicitly available in the provided

search results, but a strong carbonyl (C=O)

stretch is expected around 1680-1700 cm⁻¹.

C=O stretch

Applications in Drug Development
While specific biological activities of Benzyl 4-bromophenyl ketone are not extensively

documented, the presence of the 4-bromophenyl ketone scaffold in other molecules suggests

potential for biological activity.

Antimicrobial and Antifungal Potential: Chalcone derivatives, which can be synthesized from

aromatic ketones, have shown antibacterial and antifungal properties. The 4-bromophenyl

moiety is a common feature in compounds with demonstrated antimicrobial activity.
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Enzyme Inhibition: The ketone functional group can act as a hydrogen bond acceptor, and

the overall structure could serve as a scaffold for the design of enzyme inhibitors.

Intermediate for Bioactive Molecules: Benzyl 4-bromophenyl ketone can serve as a key

intermediate in the synthesis of more complex molecules with potential therapeutic

applications. The bromine atom can be readily displaced or used in cross-coupling reactions

to introduce further diversity.

Further research is required to fully elucidate the biological activity profile and therapeutic

potential of Benzyl 4-bromophenyl ketone and its derivatives.

Conclusion
Benzyl 4-bromophenyl ketone is a valuable chemical intermediate with well-defined physical

properties. Its synthesis is readily achievable through standard organic chemistry

methodologies such as the Friedel-Crafts acylation. While its direct biological applications are

yet to be fully explored, its structural features suggest that it could be a useful building block in

the development of new therapeutic agents. This guide provides a solid foundation of technical

information to facilitate its use in further research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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